Cas no 1360145-45-4 (2-Bromo-8-chlorodibenzofuran)

• Product Name: 2-Bromo-8-chlorodibenzofuran
• CAS No: 1360145-45-4
• MF: C₁₂H₆BrClO
• MW: 281.532441616058
• CID: 4590497
• PubChem ID: 56954264
• Update Time: 2025-07-18

2-Bromo-8-chlorodibenzofuran Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-8-chlorodibenzofuran
• Dibenzofuran,2-bromo-8-chloro-
• 2-Bromo-8-2-Bromo-8-chlorodibenzofuranchlorodibenzofuran
• 2-Bromo-8-chlorodibenzo[b,d]furan
• F75996
• 4-bromo-12-chloro-8-oxatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaene
• BS-48001
• 1360145-45-4
• DB-423081
• MFCD32641699
• SCHEMBL20982351

• Inchi： 1S/C12H6BrClO/c13-7-1-3-11-9(5-7)10-6-8(14)2-4-12(10)15-11/h1-6H
• InChI Key： UEZFJQZYXQHURA-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Cl)C=C2C2=CC(Br)=CC=C12

Computed Properties

• Exact Mass: 279.92906g/mol
• Monoisotopic Mass: 279.92906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 13.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Chlorinated dibenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans Chlorinated dibenzofurans

Additional information on 2-Bromo-8-chlorodibenzofuran

Research Brief on 2-Bromo-8-chlorodibenzofuran (CAS: 1360145-45-4) in Chemical and Biomedical Applications

2-Bromo-8-chlorodibenzofuran (CAS: 1360145-45-4) is a halogenated dibenzofuran derivative that has recently garnered significant attention in chemical and biomedical research. This compound, characterized by its bromine and chlorine substitutions, serves as a versatile intermediate in organic synthesis and has potential applications in drug discovery and material science. Recent studies have explored its reactivity, biological activity, and utility in constructing complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-Bromo-8-chlorodibenzofuran as a key building block in the synthesis of polycyclic aromatic hydrocarbons (PAHs) with potential anticancer properties. The researchers utilized Suzuki-Miyaura cross-coupling reactions to incorporate this compound into larger PAH frameworks, demonstrating its efficacy in forming carbon-carbon bonds under mild conditions. The resulting PAHs exhibited promising inhibitory effects on cancer cell lines, particularly in breast and lung cancer models.

In the field of environmental chemistry, a 2024 research paper in Environmental Science & Technology examined the degradation pathways of 2-Bromo-8-chlorodibenzofuran under various conditions. The study revealed that advanced oxidation processes (AOPs) could effectively break down this compound, with hydroxyl radicals playing a crucial role in cleaving the dibenzofuran ring structure. These findings have important implications for the remediation of environments contaminated with halogenated dibenzofurans.

From a pharmacological perspective, recent computational studies have explored the potential of 2-Bromo-8-chlorodibenzofuran derivatives as modulators of aryl hydrocarbon receptor (AhR) signaling. Molecular docking simulations suggest that specific derivatives of this compound may interact with the AhR ligand-binding domain, opening possibilities for developing novel immunomodulatory agents. However, further experimental validation is required to confirm these in silico predictions.

The compound's unique electronic properties have also attracted attention in materials science. A 2023 study in Advanced Materials demonstrated that 2-Bromo-8-chlorodibenzofuran could serve as a precursor for organic semiconductors when incorporated into donor-acceptor copolymers. These materials showed promising charge transport properties, with hole mobilities exceeding 0.5 cm²/V·s, making them candidates for organic electronic applications.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-Bromo-8-chlorodibenzofuran. Recent optimization studies have focused on improving yield and selectivity through catalyst screening and reaction condition optimization. The development of more sustainable synthetic routes for this compound continues to be an active area of research in green chemistry.

In conclusion, 2-Bromo-8-chlorodibenzofuran (CAS: 1360145-45-4) represents a multifaceted compound with diverse applications across chemical and biomedical fields. Ongoing research continues to uncover new potential uses for this molecule, from medicinal chemistry to materials science. Future studies will likely focus on expanding its utility in targeted drug delivery systems and advanced functional materials, while addressing the challenges associated with its synthesis and environmental impact.